Cas no 2710295-87-5 (1-{bicyclo[1.1.1]pentan-1-yl}-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)
1-{bicyclo[1.1.1]pentan-1-yl}-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-{bicyclo[1.1.1]pentan-1-yl}-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- AT28212
- 1-(Bicyclo[1.1.1]pentan-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- 2710295-87-5
-
- Inchi: 1S/C14H21BN2O2/c1-12(2)13(3,4)19-15(18-12)11-8-16-17(9-11)14-5-10(6-14)7-14/h8-10H,5-7H2,1-4H3
- InChI Key: BRQBVHYWKLHGLC-UHFFFAOYSA-N
- SMILES: O1B(C2C=NN(C=2)C23CC(C2)C3)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 260.1696081g/mol
- Monoisotopic Mass: 260.1696081g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.3Ų
1-{bicyclo[1.1.1]pentan-1-yl}-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR02AHDV-100mg |
1-{bicyclo[1.1.1]pentan-1-yl}-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
2710295-87-5 | 95% | 100mg |
$333.00 | 2025-02-17 | |
| Aaron | AR02AHDV-250mg |
1-{bicyclo[1.1.1]pentan-1-yl}-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
2710295-87-5 | 95% | 250mg |
$533.00 | 2025-02-17 | |
| Aaron | AR02AHDV-1g |
1-{bicyclo[1.1.1]pentan-1-yl}-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
2710295-87-5 | 95% | 1g |
$1330.00 | 2025-02-17 | |
| Aaron | AR02AHDV-500mg |
1-{bicyclo[1.1.1]pentan-1-yl}-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
2710295-87-5 | 95% | 500mg |
$887.00 | 2025-02-17 |
1-{bicyclo[1.1.1]pentan-1-yl}-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 1-{bicyclo[1.1.1]pentan-1-yl}-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
Exploring the Chemistry and Applications of 1-{bicyclo[1.1.1]pentan-1-yl}-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 2710295-87-5)
The compound 1-{bicyclo[1.1.1]pentan-1-yl}-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 2710295-87-5) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and materials science. This molecule combines the rigid bicyclo[1.1.1]pentane scaffold with a tetramethyl-1,3,2-dioxaborolane group, offering intriguing possibilities for drug discovery and organic synthesis. Researchers are particularly interested in its role as a boron-containing building block, which aligns with the growing demand for novel bioisosteres in medicinal chemistry.
One of the most compelling aspects of this compound is its potential in proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation technologies. The tetramethyl-1,3,2-dioxaborolan-2-yl moiety serves as a versatile handle for Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. This characteristic makes CAS No. 2710295-87-5 particularly valuable for constructing complex molecular architectures, especially in the development of kinase inhibitors and other therapeutic agents.
From a structural perspective, the bicyclo[1.1.1]pentane unit in this molecule represents an emerging class of three-dimensional bioisosteres that are revolutionizing drug design. Unlike flat aromatic rings, this strained hydrocarbon core provides improved solubility and metabolic stability while maintaining similar spatial occupancy. This property addresses one of the key challenges in contemporary medicinal chemistry: overcoming the flatland problem associated with traditional drug candidates. The incorporation of both pyrazole and boronate ester functionalities further enhances the compound's utility in creating fragment-based drug discovery libraries.
The synthetic versatility of 1-{bicyclo[1.1.1]pentan-1-yl}-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole extends beyond pharmaceuticals. Materials scientists are exploring its use in developing advanced organic electronic materials, particularly in the construction of π-conjugated systems with unique optoelectronic properties. The boronate ester group enables precise molecular engineering through cross-coupling chemistry, while the bicyclo[1.1.1]pentane core introduces interesting steric and electronic effects that can modulate material performance.
Recent advances in C-H functionalization and late-stage diversification strategies have further increased the relevance of this compound. The presence of both pyrazole and boronate functionalities allows for multiple orthogonal modification pathways, making it an attractive starting point for diversity-oriented synthesis. This aligns perfectly with current trends in high-throughput experimentation and automated synthesis platforms, where modular building blocks with multiple handles for diversification are highly prized.
From a stability perspective, the tetramethyl-1,3,2-dioxaborolane protecting group offers advantages over other boronic acid derivatives, as it demonstrates improved stability toward protodeboronation and oxidative degradation. This makes CAS No. 2710295-87-5 particularly valuable for long-term storage and handling under ambient conditions, addressing common challenges associated with boronic acid-containing compounds in industrial settings.
The growing interest in sp3-rich compounds in drug discovery has positioned this molecule as a valuable tool for addressing ligand efficiency challenges. The bicyclo[1.1.1]pentane core contributes to higher fractional sp3 character (Fsp3) while maintaining desirable physicochemical properties. This characteristic is particularly relevant in the context of developing CNS-penetrant drugs, where balanced lipophilicity and molecular rigidity are often crucial for success.
Looking forward, the unique combination of structural features in 1-{bicyclo[1.1.1]pentan-1-yl}-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole suggests continued relevance in multiple areas of chemical research. As the field moves toward more three-dimensional molecular architectures and functionally dense compounds, this versatile building block is likely to play an increasingly important role in both academic and industrial settings. Its applications span from medicinal chemistry to materials science, demonstrating the power of carefully designed molecular frameworks in addressing contemporary scientific challenges.
2710295-87-5 (1-{bicyclo[1.1.1]pentan-1-yl}-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)